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Compound of Interest

Compound Name: 8-Ethoxy-5-nitroquinoline

Cat. No.: B182300 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 8-Ethoxy-5-nitroquinoline, a

heterocyclic compound of interest in medicinal chemistry and drug development. Due to the

limited availability of published experimental data for this specific molecule, this guide also

draws upon information from its close structural analogs, 8-hydroxy-5-nitroquinoline

(Nitroxoline) and 8-methoxy-5-nitroquinoline, to provide a predictive profile of its properties and

potential biological activities. All information derived from analogous compounds is clearly

indicated.

Core Identifiers and Chemical Properties
8-Ethoxy-5-nitroquinoline is a derivative of quinoline, a bicyclic aromatic heterocycle. The

presence of the nitro group at position 5 and the ethoxy group at position 8 are key structural

features that are expected to influence its chemical and biological properties.
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Identifier Value Source

CAS Number 19746-57-7 ECHEMI Safety Data Sheet

Molecular Formula C₁₁H₁₀N₂O₃ Stenutz

Molecular Weight 218.21 g/mol Stenutz

IUPAC Name 8-ethoxy-5-nitroquinoline Stenutz

InChIKey
JIKDSYNTJROGHD-

UHFFFAOYSA-N
Stenutz

SMILES
CCOc1ccc(c2cccnc12)--

INVALID-LINK--=O
Stenutz

Predicted Physicochemical Properties
Quantitative data for 8-Ethoxy-5-nitroquinoline is not readily available. The following table

presents predicted physicochemical properties for the closely related 8-Methoxy-5-

nitroquinoline, which can serve as an estimate.

Property
Predicted Value (for 8-
Methoxy-5-nitroquinoline)

Data Source

Boiling Point 382.1±27.0 °C ChemicalBook

Density 1.337±0.06 g/cm³ ChemicalBook

pKa 1.12±0.29 ChemicalBook

Synthesis and Experimental Protocols
A plausible and efficient method for the synthesis of 8-Ethoxy-5-nitroquinoline is via the

Williamson ether synthesis, starting from the commercially available 8-hydroxy-5-nitroquinoline.

Proposed Synthesis of 8-Ethoxy-5-nitroquinoline
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Caption: Proposed Williamson ether synthesis workflow for 8-Ethoxy-5-nitroquinoline.
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Detailed Experimental Protocol (Hypothetical)
This protocol is based on established procedures for the alkylation of 8-hydroxyquinolines.[1]

Reaction Setup: To a solution of 8-hydroxy-5-nitroquinoline (1 equivalent) in a suitable

solvent such as acetone or DMF, add a base like potassium carbonate (1.5 equivalents).

Addition of Alkylating Agent: While stirring the mixture, add an ethyl halide (e.g., iodoethane

or bromoethane) (1.2 equivalents) dropwise at room temperature.

Reaction: Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-

layer chromatography (TLC). The reaction is typically complete within a few hours.

Work-up: After the reaction is complete, cool the mixture to room temperature and filter to

remove the inorganic salts.

Isolation: Evaporate the solvent from the filtrate under reduced pressure to obtain the crude

product.

Purification: Purify the crude product by recrystallization from a suitable solvent (e.g.,

ethanol) to yield pure 8-Ethoxy-5-nitroquinoline.

Potential Biological Activity and Mechanism of
Action
While no specific biological data has been found for 8-Ethoxy-5-nitroquinoline, its structural

analog, 8-hydroxy-5-nitroquinoline (Nitroxoline), is a well-documented antimicrobial and

anticancer agent. It is plausible that 8-Ethoxy-5-nitroquinoline may exhibit similar biological

activities.

The established mechanism of action for Nitroxoline involves the induction of oxidative stress

through the generation of reactive oxygen species (ROS).[2] This leads to downstream cellular

events such as mitochondrial membrane depolarization and ultimately, programmed cell death.
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Caption: Hypothesized mechanism of action for 8-Ethoxy-5-nitroquinoline based on its

analog, Nitroxoline.

Safety and Handling
Safety data for 8-Ethoxy-5-nitroquinoline is limited. The following information is based on

available safety data sheets and should be handled with caution in a laboratory setting.
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Hazard Statement Description

Acute Toxicity (Oral) Potentially harmful if swallowed.

Skin Corrosion/Irritation May cause skin irritation.

Eye Damage/Irritation May cause serious eye irritation.

Respiratory Irritation May cause respiratory irritation.

Handling Precautions:

Use in a well-ventilated area or with local exhaust ventilation.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Conclusion and Future Directions
8-Ethoxy-5-nitroquinoline is a compound with potential for further investigation in drug

discovery, given the established biological activities of its close analogs. This technical guide

provides a summary of its known identifiers and a predictive overview of its synthesis,

properties, and potential mechanism of action.

Significant further research is required to experimentally validate the information presented

here. Key areas for future investigation include:

Definitive Synthesis and Characterization: Development and publication of a detailed,

validated synthetic protocol and full spectroscopic characterization (NMR, IR, Mass

Spectrometry).

Biological Screening: In vitro and in vivo studies to determine its antimicrobial, anticancer,

and other potential therapeutic activities.
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Mechanism of Action Studies: Elucidation of the precise molecular mechanisms underlying

its biological effects.

Toxicology and Safety Profiling: Comprehensive assessment of its toxicological profile to

determine its suitability for further development.

The information compiled in this guide serves as a foundational resource to stimulate and

guide future research on 8-Ethoxy-5-nitroquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines - PMC
[pmc.ncbi.nlm.nih.gov]

2. Nitroxoline (5-amino-8-hydroxyquinoline) is more a potent anti-cancer agent than
clioquinol (5-chloro-7-iodo-8-quinoline) - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to 8-Ethoxy-5-
nitroquinoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b182300#8-ethoxy-5-nitroquinoline-cas-number-and-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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